Cas no 1400897-64-4 (3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate)

• Product Name: 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate
• CAS No: 1400897-64-4
• MF: C₄H₉N₃O₃
• MW: 147.132560491562
• CID: 4597075
• Update Time: 2025-06-14

3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate
• Flucarbazone Impurity 2

• Inchi： 1S/C4H7N3O2.H2O/c1-7-3(8)5-6-4(7)9-2;/h1-2H3,(H,5,8);1H2
• InChI Key： KYRFXDSGDGIOAY-UHFFFAOYSA-N
• SMILES： O(C1=NNC(=O)N1C)C.O

Additional information on 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate

Comprehensive Analysis of 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate (CAS No. 1400897-64-4)

3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate (CAS 1400897-64-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This hydrated triazole derivative exhibits unique structural features, combining a methoxy group and methyl substitution on the triazolone core. Its molecular formula C₅H₉N₃O₂·xH₂O reflects the presence of water molecules in its crystalline form, a critical factor influencing its solubility and stability profiles.

Recent studies highlight the compound's potential as a bioactive scaffold, particularly in developing enzyme inhibitors. The 1,2,4-triazol-5(4H)-one moiety is known to interact with biological targets like kinases and proteases, making 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate a candidate for drug discovery programs. Researchers are investigating its structure-activity relationships (SAR) to optimize pharmacological properties, with computational chemistry (in silico modeling) playing a pivotal role in these efforts.

The compound's synthetic methodology typically involves cyclization reactions of hydrazine derivatives with carboxylic acid equivalents. Patent literature suggests optimized routes achieving >85% yield, emphasizing green chemistry principles like solvent reduction. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the hydrate's purity, while X-ray crystallography reveals hydrogen bonding patterns crucial for material science applications.

In agrochemical contexts, triazolone derivatives demonstrate herbicidal and fungicidal activities. The methoxy-methyl substitution pattern in CAS 1400897-64-4 may influence systemic transport in plants, a hot topic in sustainable crop protection. Formulation scientists are exploring its compatibility with nanocarrier systems to enhance delivery efficiency—a trending approach in precision agriculture.

Thermal analysis (DSC/TGA) shows the hydrate's decomposition profile differs significantly from its anhydrous form, with dehydration occurring at 80-110°C. This thermodynamic behavior is critical for industrial processing, especially in pharmaceutical solid dosage forms where polymorph control ensures batch consistency. Regulatory agencies require detailed polymorph screening for such compounds, aligning with current Good Manufacturing Practice (cGMP) standards.

Environmental fate studies indicate 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate undergoes photodegradation in aqueous media (t_1/2 = 48h under simulated sunlight), addressing ecological safety concerns. Its biodegradation pathways involve microbial cleavage of the triazole ring, a subject of ongoing environmental chemistry research. These properties position it favorably compared to persistent organic pollutants (POPs).

The scientific community actively discusses this compound's potential in cross-coupling reactions for generating diverse heterocyclic libraries—a strategy central to fragment-based drug design. Recent publications in ACS Medicinal Chemistry Letters highlight its utility as a versatile synthetic intermediate, particularly for introducing nitrogen-rich pharmacophores.

From a commercial perspective, CAS 1400897-64-4 is available in milligram to kilogram quantities with >98% purity. Suppliers provide detailed certificates of analysis (CoA) including residual solvent data, meeting the pharmaceutical industry's stringent requirements. Storage recommendations emphasize protection from moisture (desiccated conditions) to maintain hydrate stoichiometry.

Emerging applications include its use in metal-organic frameworks (MOFs) as a ligand, leveraging the triazolone's nitrogen atoms for coordination chemistry. Materials science researchers value its ability to form hydrogen-bonded networks, relevant for designing functional crystalline materials with tailored porosity.

For researchers inquiring "What are the spectroscopic characteristics of triazolone hydrates?", this compound exhibits distinctive IR absorptions at 1700 cm^-1 (C=O stretch) and 3200-3400 cm^-1 (hydrate OH). The proton NMR spectrum in DMSO-d₆ shows characteristic peaks at δ 2.1 (methyl) and 3.8 (methoxy), with exchangeable protons appearing >10 ppm.

Ongoing clinical investigations explore derivatives of 3-Methoxy-4-methyl-1H-1,2,4-triazol-5(4H)-one Hydrate for neurological targets, capitalizing on the triazole core's ability to cross the blood-brain barrier. These studies align with growing interest in CNS drug development, particularly for neurodegenerative disorders—a major healthcare challenge addressed in recent WHO reports.